Cas no 1287218-40-9 (3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde)

• Product Name: 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde
• CAS No: 1287218-40-9
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD14666457
• CID: 4692964
• Update Time: 2025-05-26

3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde

• MDL： MFCD14666457
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)11-5-2-6-12(17-11)19-10-4-1-3-9(7-10)8-18/h1-8H
• InChI Key： HMNPACURQJJDTM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OC1C=CC=C(C=O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 39.2

Additional information on 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde

Comprehensive Overview of 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde (CAS No. 1287218-40-9)

3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde (CAS No. 1287218-40-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique trifluoromethylpyridine and benzaldehyde moieties, serves as a versatile intermediate in the synthesis of various high-value products. Its molecular structure, which combines a pyridine ring with a benzaldehyde group, makes it particularly useful in the development of pharmaceuticals and advanced materials.

The growing interest in 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde is driven by its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its role as a building block for novel small-molecule inhibitors and agrochemicals. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical properties for bioactive molecules. This has led to a surge in searches for "trifluoromethylpyridine derivatives" and "benzaldehyde-based intermediates" in scientific databases and search engines.

In the context of green chemistry and sustainable synthesis, 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde has also been studied for its potential to reduce environmental impact. The compound's efficient synthesis routes and compatibility with catalytic processes align with the global push toward eco-friendly chemical production. Questions like "How to synthesize trifluoromethylpyridine derivatives sustainably?" and "What are the applications of benzaldehyde intermediates in green chemistry?" reflect the compound's relevance to contemporary research trends.

From a commercial perspective, 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde is valued for its role in the production of high-performance materials. Its incorporation into polymers and coatings has been explored to enhance properties such as thermal stability and chemical resistance. This has sparked interest in queries like "trifluoromethylpyridine in material science" and "benzaldehyde derivatives for advanced coatings." The compound's versatility underscores its importance in both academic and industrial settings.

In summary, 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde (CAS No. 1287218-40-9) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features and functional groups make it a valuable asset in the development of pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new uses for this compound, its significance in the chemical industry is expected to grow, further driving interest in its synthesis and applications.